Cas no 2172096-98-7 (2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide)

2-1-(2-Ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide is a specialized triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,3-triazole core functionalized with an ethoxyethyl and ethyl group, along with an acetamide moiety, enhancing its reactivity and binding properties. This compound may exhibit favorable pharmacokinetic characteristics due to its balanced lipophilicity and polarity, making it a candidate for drug discovery. Its synthetic versatility allows for further derivatization, enabling the exploration of structure-activity relationships. The presence of the triazole ring suggests potential antimicrobial or antifungal activity, though specific applications require further study. This compound is suited for researchers investigating novel bioactive molecules.

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide structure

2172096-98-7 structure

Product Name:2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide

CAS No:2172096-98-7

MF:C₁₀H₁₈N₄O₂

MW:226.275521755219

CID:5567397

PubChem ID:165593418

Update Time:2025-06-08

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

- 2172096-98-7
- EN300-1597417
- 2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide
- 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide
- Inchi： 1S/C10H18N4O2/c1-3-9-8(7-10(11)15)12-13-14(9)5-6-16-4-2/h3-7H2,1-2H3,(H2,11,15)
- InChI Key： COZLPJPOYYKWON-UHFFFAOYSA-N
- SMILES： O(CC)CCN1C(=C(CC(N)=O)N=N1)CC

Computed Properties

Exact Mass: 226.14297583g/mol
Monoisotopic Mass: 226.14297583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 83Å²

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1597417-0.05g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	0.05g	$1573.0	2023-07-10
Enamine	EN300-1597417-0.1g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	0.1g	$1648.0	2023-07-10
Enamine	EN300-1597417-0.25g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	0.25g	$1723.0	2023-07-10
Enamine	EN300-1597417-0.5g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	0.5g	$1797.0	2023-07-10
Enamine	EN300-1597417-1.0g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	1.0g	$1872.0	2023-07-10
Enamine	EN300-1597417-2.5g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	2.5g	$3670.0	2023-07-10
Enamine	EN300-1597417-5.0g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	5.0g	$5429.0	2023-07-10
Enamine	EN300-1597417-10.0g	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	10.0g	$8049.0	2023-07-10
Enamine	EN300-1597417-50mg	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	50mg	$1573.0	2023-09-23
Enamine	EN300-1597417-100mg	2-[1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]acetamide	2172096-98-7	100mg	$1648.0	2023-09-23

2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide

Research Briefing on 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172096-98-7)

In recent years, the compound 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172096-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and acetamide functional group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide has been optimized through several innovative approaches. Recent studies have highlighted the use of click chemistry for the efficient construction of the triazole ring, followed by selective functionalization to introduce the ethoxyethyl and ethyl groups. The compound's structural elucidation has been confirmed via NMR spectroscopy and mass spectrometry, ensuring high purity and reproducibility for further pharmacological evaluations.

Pharmacological investigations have revealed that 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide exhibits notable activity as a modulator of specific enzymatic pathways. In vitro studies demonstrate its ability to inhibit key enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo models have shown favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life, which are critical for therapeutic development.

Recent preclinical studies have explored the compound's efficacy in oncology. The molecule has been found to interfere with cancer cell proliferation by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. These findings position 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide as a promising candidate for further investigation in combination therapies or as a standalone agent for certain cancer types.

Despite these encouraging results, challenges remain in the development of 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 2-1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and therapeutic potential underscore the importance of continued investigation. Future studies should focus on optimizing its chemical structure, elucidating its mechanism of action, and conducting rigorous clinical trials to validate its efficacy and safety in humans.